1-Pentyl-2-phenylbenzimidazole
Overview
Description
1-Pentyl-2-phenylbenzimidazole is a compound with the molecular formula C18H20N2 . It has a molecular weight of 264.4 g/mol . The IUPAC name for this compound is 1-pentyl-2-phenylbenzimidazole .
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves the condensation of benzene rings possessing nitrogen-containing functional groups at the ortho position with various reagents . A simple process to synthesize and separate 2-(substituted-phenyl) benzimidazole derivatives with high yield and efficiency has been reported . This involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild conditions .Molecular Structure Analysis
The molecular structure of 1-Pentyl-2-phenylbenzimidazole includes a benzimidazole core, which is a bicyclic scaffold containing nitrogen . The substituent’s tendency and position on the benzimidazole ring significantly contribute to its activity . The InChIKey for this compound is BQHQWIIIRSTNBC-UHFFFAOYSA-N .Chemical Reactions Analysis
The reaction yields and product stability of benzimidazole derivatives are significantly affected by the identity of the diamine and anhydride substituents . The presence of water in the reaction medium can increase the solubility of Na2S2O5, leading to an increment in the reaction rate and production yield .Physical And Chemical Properties Analysis
1-Pentyl-2-phenylbenzimidazole has a molecular weight of 264.4 g/mol . It has a topological polar surface area of 17.8 Ų and a heavy atom count of 20 . The compound has a complexity of 285 and a rotatable bond count of 5 .Scientific Research Applications
Anticancer Agents
Benzimidazole derivatives, such as 1-Pentyl-2-phenylbenzimidazole, have been studied extensively for their potential as anticancer agents . The presence of a methyl group at the 5(6)-position on the benzimidazole scaffold was found to influence the anticancer activity . Additionally, the presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) also caused a significant increase in anticancer activity .
Antiproliferative Activity
2-Phenyl substituted Benzimidazole derivatives have shown good to potent antiproliferative activity against various cancer cell lines . Compounds like 6-chloro-2- (4-fluorobenzyl)-1 H -benzo [d]imidazole and 6-chloro-2-phenethyl-1 H -benzo [d]imidazole were especially active against HeLa and A375 cancer cell lines .
Antimicrobial Activity
Benzimidazole compounds have also been tested for their antimicrobial properties . Some phenoxy methyl derivatives like 5-chloro-2- ( (4-chlorophenoxy)methyl)-1 H -benzo [d]imidazole and 5,6-dichloro-2- ( (4-chlorophenoxy)methyl)-1 H -benzimidazole were most active against Candida .
Anti-inflammatory Agents
Benzimidazole is known for its extensive range of therapeutic applications, including anti-inflammatory properties . This makes 1-Pentyl-2-phenylbenzimidazole a potential candidate for anti-inflammatory drug development.
Antifungal Agents
Benzimidazole and its derivatives have demonstrated antifungal properties . This suggests that 1-Pentyl-2-phenylbenzimidazole could be used in the development of antifungal drugs.
Antiviral Agents
Benzimidazole has also been studied for its antiviral properties . Therefore, 1-Pentyl-2-phenylbenzimidazole could potentially be used in the development of antiviral drugs.
Mechanism of Action
Target of Action
Benzimidazole derivatives have been extensively studied for their anticancer properties . They are known to interact with various cellular targets, including enzymes and protein receptors .
Mode of Action
Benzimidazole derivatives are known to interact with their targets in a way that inhibits the growth of cancer cells . The presence of certain substituent groups in their structures can significantly increase their anticancer activity .
Biochemical Pathways
Benzimidazole derivatives are known to affect various biochemical pathways related to cell growth and proliferation .
Pharmacokinetics
The pharmacokinetics of benzimidazole derivatives are generally influenced by their chemical structure and the presence of various substituent groups .
Result of Action
Benzimidazole derivatives are known to exhibit antiproliferative activity against various cancer cell lines .
Action Environment
The activity of benzimidazole derivatives can be influenced by various factors, including the presence of other compounds and the ph of the environment .
Future Directions
Benzimidazole derivatives are gaining attention due to their promising therapeutic potential . They are being studied for their anti-inflammatory properties, and many such agents are in the later phases of clinical trials . Future research will likely focus on optimizing these compounds to develop potential anti-inflammatory drugs to target inflammation-promoting enzymes .
properties
IUPAC Name |
1-pentyl-2-phenylbenzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2/c1-2-3-9-14-20-17-13-8-7-12-16(17)19-18(20)15-10-5-4-6-11-15/h4-8,10-13H,2-3,9,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQHQWIIIRSTNBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C2=CC=CC=C2N=C1C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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